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l. Introduction

Opabactin (OP) is a highly potent synthetic agonist of the abscisic acid (ABA) receptor,
engineered to enhance plant tolerance to drought stress.[1] Developed through a combination
of virtual screening, X-ray crystallography, and structure-guided design, Opabactin mimics the
natural stress hormone ABA, but with significantly greater in vivo activity and stability.[2] It has
been shown to effectively induce stomatal closure, reduce transpiration, and improve drought
resilience in various crop plants, including wheat and tomato, in laboratory and greenhouse
settings.[3][4]

These application notes provide a comprehensive overview of the current knowledge on
Opabactin and detail protocols for its application in a research context. It is important to note
that while Opabactin shows great promise for agricultural applications, field-scale application
protocols are still under development. The information provided herein is intended for research
and development purposes.

Il. Mechanism of Action: ABA Signaling Pathway

Opabactin functions by activating the ABA signaling pathway. Under drought conditions, ABA
levels rise, leading to its perception by PYR/PYL/RCAR receptors. This binding event triggers a
conformational change that enables the receptors to inhibit Type 2C protein phosphatases
(PP2Cs). The inhibition of PP2Cs allows for the activation of SNF1-related protein kinases 2
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(SnRK2s), which in turn phosphorylate and activate a variety of downstream targets, including
transcription factors and ion channels. This cascade ultimately leads to stomatal closure,
reducing water loss, and the expression of stress-responsive genes, which contribute to
enhanced drought tolerance. Opabactin, as a potent ABA mimic, directly initiates this signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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